Cas no 329915-42-6 (2-(3-Phenyl-thioureido)-butyric acid)

• Product Name: 2-(3-Phenyl-thioureido)-butyric acid
• CAS No: 329915-42-6
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 3074245
• Update Time: 2025-06-08

2-(3-Phenyl-thioureido)-butyric acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Phenyl-thioureido)-butyric acid

• Inchi： 1S/C11H14N2O2S/c1-2-9(10(14)15)13-11(16)12-8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H,14,15)(H2,12,13,16)
• InChI Key： RBMNONSSGXKLRI-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NC(C(=O)O)CC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Additional information on 2-(3-Phenyl-thioureido)-butyric acid

Introduction to 2-(3-Phenyl-thioureido)-butyric Acid (CAS No: 329915-42-6) and Its Emerging Applications in Chemical and Pharmaceutical Research

2-(3-Phenyl-thioureido)-butyric acid, identified by its CAS number 329915-42-6, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical development. This compound belongs to the thiourea derivative class, characterized by its unique structural motif that combines a thiourea functional group with a butyric acid side chain. The presence of the phenyl ring at the 3-position of the thiourea moiety introduces additional electronic and steric properties, making it a versatile scaffold for medicinal chemistry applications.

The structure-activity relationship (SAR) of 2-(3-Phenyl-thioureido)-butyric acid has been extensively studied, particularly in the context of its potential as an intermediate in drug synthesis. The thiourea group is well-known for its ability to form hydrogen bonds and coordinate with metal ions, which is a critical feature for designing molecules with specific biological activities. In recent years, researchers have explored its utility in developing novel inhibitors targeting enzymes involved in metabolic pathways and signal transduction processes.

One of the most compelling aspects of 2-(3-Phenyl-thioureido)-butyric acid is its role as a precursor in synthesizing bioactive molecules. For instance, studies have demonstrated its incorporation into peptidomimetics designed to modulate protein-protein interactions. The phenyl-thioureido moiety serves as a hinge-binding element, enabling precise targeting of protein surfaces. This approach has been particularly promising in the development of small-molecule inhibitors for kinases and other enzymes implicated in cancer and inflammatory diseases.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(3-Phenyl-thioureido)-butyric acid's interactions with biological targets. Molecular docking simulations have revealed that this compound can effectively bind to active sites of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in pain and inflammation pathways. These findings have laid the groundwork for designing next-generation therapeutics with improved selectivity and reduced side effects.

In addition to its enzymatic inhibition properties, 2-(3-Phenyl-thioureido)-butyric acid has shown promise in material science applications. Its ability to form stable complexes with metal ions has been exploited in the development of novel catalysts for organic transformations. For example, palladium complexes derived from this compound have been reported to facilitate cross-coupling reactions under mild conditions, highlighting its potential as a ligand in catalytic systems.

The pharmaceutical industry has also taken note of 2-(3-Phenyl-thioureido)-butyric acid due to its potential as an anti-inflammatory agent. Preclinical studies have indicated that derivatives of this compound exhibit significant activity in reducing cytokine production and inhibiting inflammatory cascades. These effects are attributed to the ability of the thiourea group to modulate signaling pathways such as NF-κB and MAPK, which are central to inflammatory responses.

Another area where 2-(3-Phenyl-thioureido)-butyric acid has found utility is in the development of neuroprotective agents. Oxidative stress and neuroinflammation are key pathological features in neurodegenerative diseases such as Alzheimer's and Parkinson's. Research suggests that compounds containing the phenyl-thioureido moiety can scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory mediators, thereby protecting neuronal cells from damage.

The synthesis of 2-(3-Phenyl-thioureido)-butyric acid itself presents an interesting challenge due to the need for precise functionalization of both the thiourea and butyric acid moieties. Modern synthetic techniques, including transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have enabled more efficient routes to this compound. These advancements have not only improved yields but also allowed for greater customization of derivatives with tailored biological activities.

The growing interest in 2-(3-Phenyl-thioureido)-butyric acid underscores its significance as a building block in drug discovery. As our understanding of molecular interactions deepens, it is likely that this compound will continue to play a pivotal role in developing innovative therapeutic strategies across multiple disease areas.